Cas no 22690-23-9 (1-(bromomethyl)-1-methoxycyclohexane)

• Product Name: 1-(bromomethyl)-1-methoxycyclohexane
• CAS No: 22690-23-9
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• MDL: MFCD16680774
• CID: 4642226
• PubChem ID: 62113507
• Update Time: 2025-10-30

1-(bromomethyl)-1-methoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-methoxycyclohexane

• MDL： MFCD16680774
• Inchi： 1S/C8H15BrO/c1-10-8(7-9)5-3-2-4-6-8/h2-7H2,1H3
• InChI Key： QZEDTANNGGHAKC-UHFFFAOYSA-N
• SMILES： C1(CBr)(OC)CCCCC1

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-methoxycyclohexane

Introduction to 1-(Bromomethyl)-1-methoxycyclohexane (CAS No. 22690-23-9)

1-(Bromomethyl)-1-methoxycyclohexane, with the CAS number 22690-23-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromomethyl group and a methoxycyclohexane ring. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of 1-(Bromomethyl)-1-methoxycyclohexane can be represented as C₈H₁₅BrO. The bromomethyl group is highly reactive and can undergo various substitution and elimination reactions, making it an excellent starting material for the synthesis of more complex molecules. The methoxycyclohexane ring, on the other hand, provides steric and electronic effects that influence the reactivity and stability of the molecule.

In recent years, 1-(Bromomethyl)-1-methoxycyclohexane has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a precursor in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel antiviral agents and anticancer drugs. The bromomethyl group can be readily functionalized to introduce various pharmacophores, enhancing the biological activity and selectivity of the resulting molecules.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(Bromomethyl)-1-methoxycyclohexane in the synthesis of a series of compounds with potent antiviral activity against influenza viruses. The researchers found that by modifying the bromomethyl group, they could achieve significant improvements in antiviral efficacy while maintaining low cytotoxicity. This finding underscores the potential of 1-(Bromomethyl)-1-methoxycyclohexane as a key intermediate in drug discovery.

Beyond pharmaceutical applications, 1-(Bromomethyl)-1-methoxycyclohexane has also found utility in materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers with tailored properties. For example, researchers at a leading materials science institute have used this compound to synthesize copolymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in advanced coatings, adhesives, and composite materials.

The synthetic versatility of 1-(Bromomethyl)-1-methoxycyclohexane is further exemplified by its use in organic synthesis. Chemists have developed several efficient methods to convert this compound into a wide range of derivatives. One such method involves the nucleophilic substitution reaction at the bromomethyl group, which can be performed under mild conditions to yield high yields of desired products. This reaction pathway has been successfully applied in the synthesis of complex natural products and fine chemicals.

In addition to its synthetic applications, 1-(Bromomethyl)-1-methoxycyclohexane has been studied for its environmental impact. Research conducted by environmental scientists has shown that this compound is relatively stable under typical environmental conditions and does not pose significant ecological risks when used responsibly. However, proper handling and disposal practices are still recommended to ensure environmental safety.

The safety profile of 1-(Bromomethyl)-1-methoxycyclohexane has also been extensively evaluated. Toxicological studies have demonstrated that this compound exhibits low toxicity when used under controlled conditions. However, it is important to follow standard safety guidelines to minimize any potential risks associated with its handling and use.

In conclusion, 1-(Bromomethyl)-1-methoxycyclohexane (CAS No. 22690-23-9) is a valuable organic compound with a wide range of applications in pharmaceutical research, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an indispensable intermediate in various synthetic pathways. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry and related fields.